Cas no 65001-21-0 (5-bromopyridine-3-sulphonyl Chloride)

• Product Name: 5-bromopyridine-3-sulphonyl Chloride
• CAS No: 65001-21-0
• MF: C₅H₃BrClNO₂S
• MW: 256.504818201065
• MDL: MFCD08235263
• CID: 95221
• PubChem ID: 20324474
• Update Time: 2025-05-26

5-bromopyridine-3-sulphonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyridine-3-sulfonyl chloride
• 5-Bromopyridine-3-sulphonyl chloride
• 5-bromo-3-pyridinesulfonyl chloride
• 5-Bromopyridine-3-sulfonylchloride
• 5-Bromo-pyridine-3-sulfonyl chloride
• AVILRJQPDYPXFQ-UHFFFAOYSA-N
• (5-bromo(3-pyridyl))chlorosulfone
• 5-bromopyridin-3-sulfonyl chloride
• 3-bromopyridine-5-sulfonyl chloride
• 5-Bromopyridine-3-sulphonylchloride
• 5-Bromo-3-(chlorosulphonyl)pyridine
• SBB055023
• A8850
• CS-W005969
• AKOS005146267
• DTXSID80605335
• AMY16370
• SCHEMBL352138
• EN300-55593
• MFCD08235263
• 5-bromopyridine-3-sulfonyl chloride, AldrichCPR
• J-517205
• A834939
• 3-Pyridinesulfonyl chloride, 5-bromo-
• 5-bromanylpyridine-3-sulfonyl chloride
• DS-15301
• AB43830
• 65001-21-0
• FT-0649929
• 5-bromopyridine-3-sulphonyl Chloride

• MDL： MFCD08235263
• Inchi： 1S/C5H3BrClNO2S/c6-4-1-5(3-8-2-4)11(7,9)10/h1-3H
• InChI Key： AVILRJQPDYPXFQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 254.87600
• Monoisotopic Mass: 254.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.893
• Melting Point: 60-63 ºC
• Boiling Point: 329.171 °C at 760 mmHg
• Flash Point: 152.877 °C
• Refractive Index: 1.593
• PSA: 55.41000
• LogP: 2.85240

5-bromopyridine-3-sulphonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：2923
• Hazard Category Code： R14;R20/21/22;R29;R34
• Safety Instruction： 8-22-26-30-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R14; R20/21/22; R29; R34
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-bromopyridine-3-sulphonyl Chloride

5-Bromopyridine-3-Sulphonyl Chloride (CAS No. 65001-21-0): A Comprehensive Overview

5-Bromopyridine-3-sulphonyl chloride, also known by its CAS number 65001-21-0, is a highly reactive and versatile chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its pyridine ring structure, which is substituted with a bromine atom at the 5-position and a sulfonyl chloride group at the 3-position. The combination of these functional groups makes it a valuable reagent in various chemical transformations.

The molecular structure of 5-bromopyridine-3-sulphonyl chloride is defined by its aromatic pyridine ring, which provides stability and reactivity due to the electron-withdrawing effects of the sulfonyl chloride group. The bromine substituent at the 5-position further enhances the compound's reactivity by introducing an additional electron-withdrawing effect, making it an excellent electrophilic reagent for nucleophilic substitutions. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, particularly in the construction of bioactive molecules with potential pharmacological applications.

In terms of physical properties, 5-bromopyridine-3-sulphonyl chloride exists as a crystalline solid under standard conditions. It has a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various organic reactions, including Suzuki-Miyaura couplings, where it serves as a valuable precursor for the formation of biaryl compounds.

The synthesis of 5-bromopyridine-3-sulphonyl chloride typically involves a multi-step process that begins with the bromination of pyridine derivatives followed by sulfonation and chlorination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents and improving overall yields. These developments have made this compound more accessible for large-scale applications in both academic and industrial settings.

5-Bromopyridine-3-sulphonyl chloride has found extensive use in drug discovery programs, particularly in the design of kinase inhibitors and other bioactive molecules. Its ability to participate in cross-coupling reactions has been exploited to construct complex molecular frameworks with high precision. For instance, researchers have employed this compound to synthesize novel pyridyl sulfonamides that exhibit potent inhibitory activity against various enzymes implicated in cancer progression.

In addition to its role in medicinal chemistry, 5-bromopyridine-3-sulphonyl chloride has also been explored for its potential applications in materials science. Its ability to form stable covalent bonds with various substrates makes it a promising candidate for the development of advanced materials such as sensors and electronic devices. Recent studies have demonstrated its utility in the fabrication of self-healing polymers, where it serves as a key component in dynamic covalent chemistry.

The environmental impact of 5-bromopyridine-3-sulphonyl chloride has been a topic of recent research interest. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term ecological effects and to develop strategies for safe handling and disposal.

In conclusion, 5-bromopyridine-3-sulphonyl chloride (CAS No. 65001-21-0) stands out as a critical intermediate in modern organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies, continue to expand its utility in both academic research and industrial processes. As ongoing research delves deeper into its potential applications, this compound is poised to play an even more significant role in shaping future innovations across the chemical sciences.